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Compound of Interest

Compound Name: 1,4-Dibenzylpiperazine

Cat. No.: B181160 Get Quote

An In-depth Technical Guide to 1,4-
Dibenzylpiperazine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-Dibenzylpiperazine (DBZP), a

piperazine derivative commonly encountered as a byproduct in the synthesis of the recreational

drug Benzylpiperazine (BZP). While the biological and toxicological properties of DBZP are not

extensively studied, this document consolidates the available scientific information regarding its

molecular characteristics, analytical methodologies, and behavioral pharmacology.

Molecular Formula and Weight
1,4-Dibenzylpiperazine is a symmetrical molecule with two benzyl groups attached to the

nitrogen atoms of a piperazine ring. Its chemical properties are summarized in the table below.
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Property Value Citation(s)

Molecular Formula C₁₈H₂₂N₂ [1][2][3]

Molecular Weight 266.38 g/mol [1][2][3]

IUPAC Name
1,4-

bis(phenylmethyl)piperazine
[4]

CAS Number 1034-11-3 [4]

Appearance White Powder [4]

The dihydrochloride salt of 1,4-Dibenzylpiperazine is also a common form, with a molecular

formula of C₁₈H₂₂N₂ · 2HCl and a formula weight of 339.3 g/mol .[4][5]

Relationship to Benzylpiperazine (BZP)
1,4-Dibenzylpiperazine is primarily known as a chemical marker for impure or poorly

synthesized Benzylpiperazine (BZP), a recreational stimulant.[1] Its presence indicates that the

synthesis reaction may have been conducted at too high a temperature or with an excess of

benzyl chloride, leading to the dibenzylation of the piperazine ring.[1]
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Piperazine

Benzylpiperazine (BZP)

1 equivalent

Benzyl Chloride

BZP (intermediate)

1,4-Dibenzylpiperazine (DBZP)

Excess Benzyl Chloride

Presynaptic Neuron

Postsynaptic Neuron

Dopamine

Dopamine Transporter (DAT)

Dopamine Receptors

Increased Synaptic Dopamine

Serotonin

Serotonin Transporter (SERT)

Serotonin Receptors

Increased Synaptic Serotonin

Piperazine Derivatives (e.g., BZP)

InhibitionInhibition
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Locomotor Activity Assay Conditioned Place Preference (CPP) Assay Drug Discrimination Assay

Habituation to Activity Chambers

Drug Administration (DBZP, mCPP, TFMPP)

Record Activity for 60 min

Pre-test: Record Baseline Preference

Conditioning Phase (Drug vs. Saline Paired Chambers)

Test: Record Time Spent in Each Chamber (Drug-free)

Train Rats to Discriminate Drug (e.g., Methamphetamine) from Saline

Test Session: Administer DBZP and Measure Responding on Drug-appropriate Lever

Behavioral Studies

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b181160#molecular-weight-and-formula-of-1-4-
dibenzylpiperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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